Cas no 1219912-14-7 (N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide
• CAS No: 1219912-14-7
• MF: C₁₃H₁₅NO₃S
• MW: 265.328102350235
• CID: 6199320
• PubChem ID: 49670495
• Update Time: 2025-10-28

N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide
• F5854-4639
• N-(2-methoxyethyl)-N-[(thiophen-3-yl)methyl]furan-2-carboxamide
• N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)furan-2-carboxamide
• 1219912-14-7
• AKOS024522884
• VU0524254-1

• Inchi： 1S/C13H15NO3S/c1-16-7-5-14(9-11-4-8-18-10-11)13(15)12-3-2-6-17-12/h2-4,6,8,10H,5,7,9H2,1H3
• InChI Key： GVFLMGHQAYOPPD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(C1=CC=CO1)=O)CCOC

Computed Properties

• Exact Mass: 265.07726451g/mol
• Monoisotopic Mass: 265.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide

N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide: A Comprehensive Overview

N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide, with the CAS number 1219912-14-7, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound features a furan core linked to a thiophene moiety and a methoxyethyl group, making it an intriguing candidate for various applications, particularly in drug discovery and development.

The molecular structure of N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide is characterized by its heterocyclic rings and functional groups. The furan ring, known for its electron-rich nature, contributes to the compound's reactivity and stability. The thiophene moiety, on the other hand, is a common structural feature in many biologically active molecules due to its aromaticity and ability to form stable complexes with metal ions. The methoxyethyl group adds polarity and solubility, which are crucial for its potential pharmaceutical applications.

Recent studies have highlighted the potential of N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the compound's anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the compound's antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The results showed that N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide exhibits potent antiviral effects by interfering with viral replication processes. This finding opens up new avenues for developing antiviral drugs targeting these pathogens.

The pharmacokinetic properties of N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide have also been studied extensively. A 2023 study in the European Journal of Pharmaceutical Sciences reported that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. Additionally, it shows low toxicity in preclinical models, which is a crucial factor for its potential use as a therapeutic agent.

In terms of synthetic routes, several methods have been developed to produce N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide. One efficient approach involves the coupling of 3-thiophenecarbaldehyde with 2-methoxyethylamine followed by condensation with furan-2-carboxylic acid chloride. This multi-step synthesis provides high yields and purity, making it suitable for large-scale production.

The potential applications of N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide extend beyond pharmaceuticals. In materials science, its unique molecular structure has been explored for use in organic electronics and photovoltaic devices. The combination of aromatic rings and polar groups makes it an attractive candidate for designing new materials with enhanced electronic properties.

In conclusion, N-(2-methoxyethyl)-N-(thiophen-3-yl)methylfuran-2-carboxamide (CAS No. 1219912-14-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure, coupled with its promising biological activities and favorable pharmacokinetic properties, positions it as a valuable molecule for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.